Cas no 147395-96-8 (4H-Imidazol-4-one,2-amino-5-(1,3-benzodioxol-5-ylmethylene)-3,5-dihydro-3-methyl-, (5Z)-)

• Product Name: 4H-Imidazol-4-one,2-amino-5-(1,3-benzodioxol-5-ylmethylene)-3,5-dihydro-3-methyl-, (5Z)-
• CAS No: 147395-96-8
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• CID: 230886
• PubChem ID: 10037501
• Update Time: 2025-04-19

4H-Imidazol-4-one,2-amino-5-(1,3-benzodioxol-5-ylmethylene)-3,5-dihydro-3-methyl-, (5Z)- Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazol-4-one,2-amino-5-(1,3-benzodioxol-5-ylmethylene)-3,5-dihydro-3-methyl-, (5Z)-
• 4H-Imidazol-4-one,2-amino-5-(1,3-benzodioxol-5-ylmethylene)-3,5-dihydro-3-methyl-, (Z)-
• Leucettamine B
• Leucettamine B (imidazole)
• 147395-96-8
• SCHEMBL13219029
• CHEMBL485053
• (5Z)-2-amino-5-(1,3-benzodioxol-5-ylmethylidene)-3-methylimidazol-4-one
• starbld0021546
• (Z)-2-Amino-5-(benzo[d][1,3]dioxol-5-ylmethylene)-3-methyl-3,5-dihydro-4H-imidazol-4-one
• BDBM50292406

• Inchi： 1S/C12H11N3O3/c1-15-11(16)8(14-12(15)13)4-7-2-3-9-10(5-7)18-6-17-9/h2-5H,6H2,1H3,(H2,13,14)
• InChI Key： PKEDBIGNILOTHW-UHFFFAOYSA-N
• SMILES： CN1C(=O)C(=CC2C=C3C(OCO3)=CC=2)N=C1N

Computed Properties

• Exact Mass: 245.08013
• Monoisotopic Mass: 245.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.038
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• PSA: 77.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives